Cas no 664997-27-7 (Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]-
• CAS No: 664997-27-7
• MF: C₁₃H₁₀ClF₃N₂O
• MW: 302.679512500763
• CID: 4121841
• PubChem ID: 4561967
• Update Time: 2025-06-14

Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]-
• DTXSID201164893
• AKOS005110316
• 664997-27-7
• MS-3212
• 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]acetamide
• 2-chloro-N-[2-(pyrrol-1-yl)-5-(trifluoromethyl)phenyl]acetamide
• 2-chloro-N-[2-pyrrol-1-yl-5-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C13H10ClF3N2O/c14-8-12(20)18-10-7-9(13(15,16)17)3-4-11(10)19-5-1-2-6-19/h1-7H,8H2,(H,18,20)
• InChI Key： CWICIMYSLSDIPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1N1C=CC=C1)(=O)CCl

Computed Properties

• Exact Mass: 302.0433751Da
• Monoisotopic Mass: 302.0433751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 415.0±45.0 °C at 760 mmHg
• Flash Point: 204.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]-

Research Brief on Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]- (CAS: 664997-27-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific biological pathways. Among these, the compound Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]- (CAS: 664997-27-7) has emerged as a promising candidate for further investigation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, identified by its CAS number 664997-27-7, belongs to a class of acetamide derivatives that have shown notable activity in modulating protein-protein interactions. Recent studies have demonstrated its efficacy as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. The presence of the trifluoromethyl group and the pyrrole moiety in its structure is believed to enhance its binding affinity and selectivity towards target proteins.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of acetamide derivatives, including 664997-27-7, for their inhibitory effects on NF-κB signaling. The results indicated that this compound exhibited potent anti-inflammatory activity by suppressing the phosphorylation of IκBα, a critical regulator of NF-κB activation. These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant study, reported in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 664997-27-7. The compound was found to induce apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies revealed that it acts by inhibiting the PI3K/Akt/mTOR pathway, a well-known driver of tumor growth and survival. These results position 664997-27-7 as a potential lead compound for the development of novel anticancer agents.

From a synthetic chemistry perspective, the preparation of 664997-27-7 involves a multi-step process starting from 2-chloro-5-(trifluoromethyl)aniline. Key steps include the introduction of the pyrrole ring via a palladium-catalyzed coupling reaction, followed by acetylation to yield the final product. Recent optimizations in the synthesis route have improved the overall yield and purity, making it more feasible for large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the development of 664997-27-7 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on elucidating the compound's pharmacokinetic and pharmacodynamic properties to better understand its therapeutic potential.

In conclusion, Acetamide, 2-chloro-N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]- (CAS: 664997-27-7) represents a versatile scaffold with significant biological activity. Its dual role as an anti-inflammatory and anticancer agent underscores its potential in drug discovery. Future studies should aim to validate these findings in vivo and explore its applicability in combination therapies. The continued investigation of this compound may pave the way for the development of novel treatments for a range of diseases.